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Compound of Interest

Compound Name: ML346

Cat. No.: B15582953 Get Quote

An in-depth exploration of the physical, chemical, and biological properties of the Hsp70

activator, ML346.

This technical guide provides a detailed overview of ML346, a potent activator of Heat Shock

Protein 70 (Hsp70) expression. It is intended for researchers, scientists, and drug development

professionals interested in the therapeutic potential of targeting proteostasis mechanisms in

various diseases. This document outlines the core physical and chemical characteristics of

ML346, its mechanism of action, and detailed protocols for key in vitro experiments.

Core Properties of ML346
ML346 is a small molecule belonging to the barbituric acid scaffold, recognized for its ability to

induce the heat shock response (HSR) and restore protein folding in models of conformational

diseases.[1][2]
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Property Value Source

IUPAC Name

(E)-5-(3-(4-

methoxyphenyl)allylidene)pyri

midine-2,4,6(1H,3H,5H)-trione

[3]

Molecular Formula C₁₄H₁₂N₂O₄ [3]

Molecular Weight 272.26 g/mol [3]

Appearance Orange to red solid powder [3]

CAS Number 100872-83-1 [3]

SMILES
O=C(NC(NC/1=O)=O)C1=C\C

=C\C2=CC=C(OC)C=C2
[3]

Solubility

Soluble in DMSO. Specific

solubilities include: 30 mg/mL

in DMF, 30 mg/mL in DMSO,

0.3 mg/mL in DMSO:PBS (pH

7.2) (1:2), and 0.5 mg/mL in

Ethanol.

[4]

Stability

Store at 0-4°C for short-term

and -20°C for long-term

storage. Solutions should be

protected from light.

[3]

Biological Activity and Mechanism of Action
ML346 is a potent activator of Hsp70 expression and Heat Shock Factor 1 (HSF-1) activity,

with a reported EC₅₀ of 4.6 μM for Hsp70 induction in HeLa cells.[1][5][6] Its mechanism of

action is centered on the activation of the Heat Shock Response (HSR), a critical cellular

pathway for maintaining protein homeostasis (proteostasis).

The activation of HSF-1 by ML346 leads to the increased transcription of several key

cytoprotective genes, including:
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Heat Shock Proteins: Hsp70, Hsp40, and Hsp27, which act as molecular chaperones to

facilitate protein folding and prevent aggregation.[4][5]

Oxidative Stress Response Genes: Heme oxygenase 1 (HO1), glutamate-cysteine ligase

modifier subunit (GCLM), and BiP (GRP78), which protect cells from oxidative damage.[4][5]

The effects of ML346 are mediated through a novel mechanism that involves the interplay of

FOXO, HSF-1, and Nrf2 transcription factors, highlighting its broad impact on cellular stress

response pathways.[1][2] This activity allows ML346 to restore protein folding and reduce the

aggregation of misfolded proteins associated with various protein conformational diseases,

including Huntington's disease and cystic fibrosis.[1][4]
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ML346 Signaling Pathway
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ML346 Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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